N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide

• IUPAC Name: 2-(azepan-1-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C15H22N2O/c1-13-8-4-5-9-14(13)16-15(18)12-17-10-6-2-3-7-11-17/h4-5,8-9H,2-3,6-7,10-12H2,1H3,(H,16,18)
• InChI Key: NVZZGLFNWCVRRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2CCCCCC2
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide, also known as Pregabalin, is a medication used to treat neuropathic pain, epilepsy, anxiety disorders, and fibromyalgia. It is a derivative of the neurotransmitter gamma-aminobutyric acid (GABA) and works by binding to the alpha-2-delta subunit of voltage-gated calcium channels in the central nervous system.

Mechanism of Action

N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide works by binding to the alpha-2-delta subunit of voltage-gated calcium channels in the central nervous system. This binding reduces the release of several neurotransmitters, including glutamate, substance P, and noradrenaline, which are involved in the perception of pain, anxiety, and seizures.
Biochemical and Physiological Effects:
N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide has been shown to reduce the severity and frequency of seizures in patients with epilepsy. It also reduces neuropathic pain by decreasing the release of neurotransmitters involved in pain perception. N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide has anxiolytic effects, which make it effective in the treatment of anxiety disorders. It also has muscle relaxant properties, making it useful in the treatment of fibromyalgia.

Advantages and Limitations for Lab Experiments

N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide has several advantages for lab experiments. It has a high degree of purity, making it easy to work with. It is also stable under a wide range of conditions, which makes it suitable for long-term storage. However, N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide is expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide. One potential area of study is its use in the treatment of alcohol and opioid dependence. Another area of research is the development of more effective and efficient synthesis methods for N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide. Additionally, the effects of N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide on the immune system and its potential use in the treatment of autoimmune disorders are areas of interest for future research.

Synthesis Methods

The synthesis of N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide involves the reaction of 3-aminomethyl-5-methyl-hexanoic acid with 2-methylphenylacetyl chloride. This reaction occurs in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified through recrystallization to obtain N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide in its pure form.

Scientific Research Applications

N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide has been extensively studied for its effectiveness in treating neuropathic pain, epilepsy, anxiety disorders, and fibromyalgia. It has also been investigated for its potential use in the treatment of alcohol and opioid dependence. In addition, N-(2-Methylphenyl)-2-[(hexahydro-1H-azepin)-1-yl]acetamide has shown promise in the treatment of restless leg syndrome and hot flashes associated with menopause.